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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Disperse Red 153 as a

reference standard in analytical chemistry, focusing on its application in the quantification of

azo dyes in textile matrices and as a quality control standard.

Introduction
Disperse Red 153 is a monoazo dye belonging to the disperse class of dyes, characterized by

its low water solubility and its use in dyeing synthetic fibers such as polyester. In analytical

chemistry, a well-characterized reference standard is crucial for method development,

validation, and routine quality control. This document outlines the application of Disperse Red
153 as a certified reference material for the quantification of its presence in textile samples

using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD).

Physicochemical Properties of Disperse Red 153
A summary of the key physicochemical properties of Disperse Red 153 is presented in the

table below.
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Property Value

Chemical Name

3-((4-((5,6-dichloro-2-

benzothiazolyl)azo)phenyl)ethylamino)propanen

itrile

CAS Number 78564-87-1

Molecular Formula C₁₈H₁₅Cl₂N₅S

Molecular Weight 404.32 g/mol

Appearance Deep red powder

Solubility
Soluble in acetone, chloroform, and

dimethylformamide (DMF).[1]

Application: Quantification of Disperse Red 153 in
Textiles by HPLC-DAD
This section provides a detailed protocol for the extraction and subsequent quantification of

Disperse Red 153 from a textile matrix using a certified reference standard.

Experimental Protocol: Sample Preparation and
Extraction
Objective: To extract Disperse Red 153 from a polyester fabric sample for quantitative

analysis.

Materials:

Disperse Red 153 certified reference standard (hypothetical purity: 99.5%)

Methanol (HPLC grade)

Polyester fabric sample dyed with Disperse Red 153

Ultrasonic bath
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Centrifuge

0.45 µm syringe filters

Procedure:

Weigh 1.0 g of the dyed polyester fabric, cut into small pieces (approx. 2x2 mm).

Place the fabric pieces into a 50 mL conical flask.

Add 20 mL of methanol to the flask.

Place the flask in an ultrasonic bath and sonicate for 30 minutes at 50°C.

Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Experimental Protocol: HPLC-DAD Analysis
Objective: To quantify the concentration of Disperse Red 153 in the extracted sample using an

external standard calibration method.

Instrumentation and Conditions:
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Parameter Condition

Instrument

High-Performance Liquid Chromatography

system with a Diode Array Detector (HPLC-

DAD)

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase A Water

Mobile Phase B Acetonitrile

Gradient Program
0-10 min: 60-90% B; 10-12 min: 90% B; 12-13

min: 90-60% B; 13-15 min: 60% B

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength

Wavelength of maximum absorbance (λmax) for

Disperse Red 153 (determined by DAD, typically

around 520 nm for red dyes)

Preparation of Standard Solutions:

Stock Standard Solution (1000 µg/mL): Accurately weigh 10.0 mg of Disperse Red 153
certified reference standard (purity 99.5%) and dissolve it in 10.0 mL of methanol in a

volumetric flask.

Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to

prepare a series of working standards with concentrations of 1.0, 5.0, 10.0, 25.0, and 50.0

µg/mL.

Data Presentation: Calibration and Quantification
Calibration Curve: Inject the working standard solutions and the extracted sample into the

HPLC system. Record the peak area at the retention time corresponding to Disperse Red 153.
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Construct a calibration curve by plotting the peak area versus the concentration of the standard

solutions.

Hypothetical Calibration Data:

Concentration (µg/mL) Peak Area (mAU*s)

1.0 50,000

5.0 255,000

10.0 510,000

25.0 1,275,000

50.0 2,550,000

The linearity of the calibration curve should be evaluated by the coefficient of determination

(R²), which should ideally be ≥ 0.999.

Quantification of Disperse Red 153 in the Sample: The concentration of Disperse Red 153 in

the extracted sample is determined using the linear regression equation from the calibration

curve:

y = mx + c

Where:

y = Peak area of the sample extract

m = Slope of the calibration curve

x = Concentration of Disperse Red 153 in the sample extract (µg/mL)

c = y-intercept of the calibration curve

The final concentration in the textile sample (mg/kg) is calculated as follows:
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Concentration (mg/kg) = (Concentration in extract (µg/mL) * Volume of extract (mL)) / Weight of

sample (g)

Method Validation Summary
A summary of typical method validation parameters for the HPLC-DAD analysis of a similar

disperse dye is provided below. These parameters should be established during method

development and validation for Disperse Red 153.

Parameter Typical Acceptance Criteria

Linearity (R²) ≥ 0.99

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Accuracy (Recovery) 80 - 120%

Precision (RSD%) ≤ 15%

Visualizations
Experimental Workflow
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Sample Preparation

HPLC-DAD Analysis

Weigh 1.0 g of Textile

Add 20 mL Methanol

Ultrasonicate for 30 min at 50°C

Centrifuge at 4000 rpm

Filter through 0.45 µm Filter

Inject 10 µL into HPLC

Acquire Chromatogram and Spectrum

Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for the extraction and quantification of Disperse Red 153.
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Calibration Curve Logic

Reference Standard Preparation

Measurement and Plotting

Sample Quantification

Prepare 1000 µg/mL Stock Solution

Prepare Working Standards
(1.0 - 50.0 µg/mL)

Analyze Standards by HPLC-DAD

Obtain Peak Areas

Plot Peak Area vs. Concentration

Calculate Concentration using Linear Regression

Analyze Sample Extract

Obtain Sample Peak Area

Click to download full resolution via product page

Caption: Logical flow for creating a calibration curve and quantifying an unknown sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1592451?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592451?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. an.shimadzu.com [an.shimadzu.com]

To cite this document: BenchChem. [Application Notes: Disperse Red 153 as a Reference
Standard in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#disperse-red-153-as-a-reference-standard-
in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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